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Compound of Interest

Compound Name: 2,3-Diethylaniline

Cat. No.: B2634724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and chemical

reactivity of 2,3-diethylaniline. Due to the limited availability of specific experimental data for

this particular isomer, this document leverages established synthetic methodologies and

predictable reactivity patterns based on analogous substituted anilines. All quantitative data for

analogous reactions are summarized in structured tables, and detailed experimental protocols

are provided as representative examples.

Introduction
2,3-Diethylaniline is an aromatic amine characterized by an aniline core substituted with two

ethyl groups at the 2 and 3 positions. As a substituted aniline, it is a valuable intermediate in

organic synthesis, potentially serving as a precursor for pharmaceuticals, agrochemicals, and

dyes. The presence of the ethyl groups at the ortho and meta positions introduces steric

hindrance and electronic effects that influence its reactivity in comparison to unsubstituted

aniline.
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Property Value

Molecular Formula C10H15N

Molecular Weight 149.24 g/mol

Boiling Point Not available

Melting Point Not available

Density Not available

Synthesis of 2,3-Diethylaniline
The most plausible and commonly employed route for the synthesis of substituted anilines is

the reduction of the corresponding nitroaromatic compound. Therefore, a two-step synthesis

starting from the commercially available 1,2-diethylbenzene is proposed.

Step 1: Nitration of 1,2-Diethylbenzene to 2,3-
Diethylnitrobenzene
The first step involves the electrophilic nitration of 1,2-diethylbenzene. The directing effects of

the two ethyl groups (ortho, para-directing) will lead to a mixture of isomers. The desired 2,3-

diethylnitrobenzene is formed by nitration at the position between the two ethyl groups.
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Nitration
1,2-Diethylbenzene

Nitrating Mixture (HNO3/H2SO4)

2,3-Diethylnitrobenzene

Isomeric Products

Reduction
2,3-Diethylnitrobenzene

H2, Catalyst (e.g., Pd/C)

2,3-Diethylaniline

2,3-Diethylaniline

NH2 (o,p-directing, activating) C2H5 at C2 (o,p-directing, activating) C2H5 at C3 (o,p-directing, activating)

Favored Positions for E+

Diazotization
2,3-Diethylaniline

NaNO2, HCl (0-5 °C)

2,3-Diethylbenzenediazonium Chloride

N-Acylation
2,3-Diethylaniline

Acylating Agent (e.g., Acetyl Chloride)

N-(2,3-diethylphenyl)acetamide
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To cite this document: BenchChem. [In-depth Technical Guide: Synthesis and Reactions of
2,3-Diethylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2634724#literature-review-of-2-3-diethylaniline-
synthesis-and-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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